Cas no 142744-37-4 (8-Methoxyimidazo1,2-APyrazine)

• Product Name: 8-Methoxyimidazo1,2-APyrazine
• CAS No: 142744-37-4
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD09835037
• CID: 880687
• PubChem ID: 15025842
• Update Time: 2025-11-02

8-Methoxyimidazo1,2-APyrazine Chemical and Physical Properties

Names and Identifiers

• 8-methoxyimidazo[1,2-a]pyrazine
• 8-Methoxyimidazo1,2-APyrazine
• 142744-37-4
• MFCD09835037
• O11677
• DS-18925
• AKOS005259474
• SCHEMBL3524085
• AB53132
• DTXSID60567144
• CHEMBL332023

• MDL： MFCD09835037
• Inchi： 1S/C7H7N3O/c1-11-7-6-8-2-4-10(6)5-3-9-7/h2-5H,1H3
• InChI Key： PVQZROXLZRBGKP-UHFFFAOYSA-N
• SMILES： O(C)C1C2=NC=CN2C=CN=1

Computed Properties

• Exact Mass: 149.05901
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines

Additional information on 8-Methoxyimidazo1,2-APyrazine

Exploring 8-Methoxyimidazo[1,2-a]Pyrazine (CAS No. 142744-37-4): Properties, Applications, and Innovations

8-Methoxyimidazo[1,2-a]Pyrazine (CAS No. 142744-37-4) is a heterocyclic organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the imidazopyrazine family, characterized by a fused ring system combining imidazole and pyrazine moieties. The presence of a methoxy group at the 8-position enhances its electronic properties, making it a versatile intermediate for drug discovery and material science applications.

Recent studies highlight the potential of 8-Methoxyimidazo[1,2-a]Pyrazine in modulating biological pathways, particularly in kinase inhibition and GPCR targeting. Researchers are exploring its role in developing next-generation therapeutics for inflammatory diseases and metabolic disorders. Its low toxicity profile and high bioavailability further elevate its industrial relevance. With the rise of AI-driven drug design, this compound has been flagged in computational screenings for its optimal binding affinity with protein targets.

From a synthetic chemistry perspective, CAS No. 142744-37-4 serves as a key building block for structure-activity relationship (SAR) studies. Innovations in green chemistry have enabled more sustainable production methods, aligning with global demands for eco-friendly synthesis. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent regulatory standards for pharmaceutical intermediates.

The compound’s thermal stability (decomposition point >200°C) and solubility in polar solvents make it suitable for formulation development. Industry reports suggest growing patent filings involving 8-Methoxyimidazo[1,2-a]Pyrazine derivatives, particularly in oncological and CNS drug applications. As preclinical trials progress, its commercial viability is underscored by partnerships between academic labs and biotech firms.

Beyond pharmaceuticals, CAS No. 142744-37-4 finds niche applications in electronic materials. Its conjugated π-system exhibits promising charge-transport properties for OLEDs and organic semiconductors. This dual utility in life sciences and advanced materials positions it as a high-value chemical entity in the global market.

For researchers querying "imidazopyrazine synthesis optimization" or "methoxy-substituted heterocycles in drug discovery," this compound offers a compelling case study. FAQs addressed in recent literature include its scalable production, regulatory compliance, and comparative efficacy against analogous structures like imidazopyridines.

In summary, 8-Methoxyimidazo[1,2-a]Pyrazine exemplifies the convergence of medicinal chemistry and materials science. Its multifaceted applications, coupled with advancements in computational modeling and process chemistry, ensure its prominence in peer-reviewed journals and industry whitepapers. Future directions may explore its cocrystal engineering potential and role in targeted drug delivery systems.